3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid

Catalog No.
S6696185
CAS No.
1261911-73-2
M.F
C16H13FO5
M. Wt
304.27 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenz...

CAS Number

1261911-73-2

Product Name

3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid

IUPAC Name

3-(3-fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid

Molecular Formula

C16H13FO5

Molecular Weight

304.27 g/mol

InChI

InChI=1S/C16H13FO5/c1-21-14-12(4-3-5-13(14)15(18)19)9-6-10(16(20)22-2)8-11(17)7-9/h3-8H,1-2H3,(H,18,19)

InChI Key

SNRLMHHXDWRQGW-UHFFFAOYSA-N

SMILES

COC1=C(C=CC=C1C(=O)O)C2=CC(=CC(=C2)F)C(=O)OC

Canonical SMILES

COC1=C(C=CC=C1C(=O)O)C2=CC(=CC(=C2)F)C(=O)OC
  • Organic synthesis

    The presence of functional groups like carboxylic acids and esters suggests this compound could be a useful intermediate in the synthesis of more complex organic molecules. This could be relevant in the development of new pharmaceuticals or functional materials [].

  • Medicinal chemistry

    The fluorophenyl and methoxycarbonyl groups are commonly found in various bioactive molecules. Research might explore if this compound exhibits any interesting biological properties, potentially leading to the development of new drugs [].

  • Material science

    Aromatic carboxylic acids can be used as building blocks in the design of new polymers or liquid crystals. The specific properties of this molecule might be of interest for researchers in material science [].

XLogP3

3

Hydrogen Bond Acceptor Count

6

Hydrogen Bond Donor Count

1

Exact Mass

304.07470167 g/mol

Monoisotopic Mass

304.07470167 g/mol

Heavy Atom Count

22

Dates

Last modified: 11-23-2023

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